Cas no 107586-87-8 (2,7-Benzothiazolediamine,4-nitro-)

• Product Name: 2,7-Benzothiazolediamine,4-nitro-
• CAS No: 107586-87-8
• MF: C₇H₆N₄O₂S
• MW: 210.213139057159
• CID: 127610
• PubChem ID: 13741047
• Update Time: 2025-04-18

2,7-Benzothiazolediamine,4-nitro- Chemical and Physical Properties

Names and Identifiers

• 2,7-Benzothiazolediamine,4-nitro-
• 2,7-Benzothiazolediamine,4-nitro-(9CI)
• 107586-87-8
• 4-nitro-1,3-benzothiazole-2,7-diamine

• Inchi： 1S/C7H6N4O2S/c8-3-1-2-4(11(12)13)5-6(3)14-7(9)10-5/h1-2H,8H2,(H2,9,10)
• InChI Key： GBPDFDQVFTUIJW-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C(=CC=C(C1=2)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.02128
• Monoisotopic Mass: 210.02114662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 139Ų

Experimental Properties

• PSA: 108.07